2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C19H17ClFNO3
• Molecular Weight: 361.8 g/mol
• IUPAC Name: (2-fluorophenyl)methyl 1-(3-chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C19H17ClFNO3/c1-12-6-7-15(9-16(12)20)22-10-14(8-18(22)23)19(24)25-11-13-4-2-3-5-17(13)21/h2-7,9,14H,8,10-11H2,1H3
• InChI Key: NNHDWBSFBQNWAC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)OCC3=CC=CC=C3F)Cl

Description

2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a pyrrolidinecarboxylate derivative that has shown promising results in various studies related to its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to have various biochemical and physiological effects. Studies have suggested that it may have anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been shown to have potential as a probe for imaging studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. It has also been shown to have potential as a probe for imaging studies. However, one of the main limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate. One area of future research could be to further investigate its potential as a therapeutic agent for the treatment of various diseases. Another area of future research could be to further investigate its potential as a probe for imaging studies. Additionally, further studies are needed to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of 2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate involves a multi-step process that has been described in detail in various research articles. The synthesis involves the reaction of 3-chloro-4-methylbenzaldehyde with pyrrolidine-2,5-dione in the presence of a catalyst to form the intermediate product. This intermediate product is then reacted with 2-fluorobenzyl bromide in the presence of a base to form the final product, 2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate.

Scientific Research Applications

2-Fluorobenzyl 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential applications in scientific research. This compound has been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation. It has also been studied for its potential use as a probe for imaging studies.